Cas no 2090848-74-9 (1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole)
2090848-74-9 structure
Product Name:1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:2090848-74-9
MF:C7H8ClF3N2
MW:212.600030899048
CID:5721875
PubChem ID:121211706
Update Time:2023-10-26
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 2090848-74-9
- 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)pyrazole
- AKOS026721849
- 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole
- starbld0015875
- F2198-2104
- 1H-Pyrazole, 1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-
-
- Inchi: 1S/C7H8ClF3N2/c1-2-5-3-6(7(9,10)11)12-13(5)4-8/h3H,2,4H2,1H3
- InChI Key: LQEQHXDKTQTKOP-UHFFFAOYSA-N
- SMILES: ClCN1C(=CC(C(F)(F)F)=N1)CC
Computed Properties
- Exact Mass: 212.0328104g/mol
- Monoisotopic Mass: 212.0328104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 209.2±40.0 °C(Predicted)
- pka: -1.14±0.10(Predicted)
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C135091-100mg |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1h-pyrazole |
2090848-74-9 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C135091-500mg |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1h-pyrazole |
2090848-74-9 | 500mg |
$ 320.00 | 2022-06-06 | ||
| TRC | C135091-1g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1h-pyrazole |
2090848-74-9 | 1g |
$ 475.00 | 2022-06-06 | ||
| Life Chemicals | F2198-2104-0.25g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F2198-2104-0.5g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F2198-2104-1g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F2198-2104-2.5g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F2198-2104-5g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F2198-2104-10g |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole |
2090848-74-9 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
1-(chloromethyl)-5-ethyl-3-(trifluoromethyl)-1H-pyrazole Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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